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Abstract: This document provides detailed application notes and experimental protocols for
researchers and scientists working with lithium fluoride (LiF)-based molten salts as coolants
in Molten Salt Reactors (MSRs). It covers the most common compositions, their thermophysical
properties, and standardized protocols for their preparation, purification, and characterization.

Introduction to Lithium Fluoride in MSR Coolants

Molten Salt Reactors (MSRS) are a class of advanced nuclear reactors that use a liquid molten
salt mixture as the primary coolant and, in many designs, as the solvent for the nuclear fuel.[1]
These reactors are designed to operate at higher temperatures and lower pressures than
traditional water-cooled reactors, offering potential benefits in safety, efficiency, and waste
reduction.[2][3]

Lithium fluoride (LiF) is a foundational component for coolants in many MSR designs due to
its excellent properties. When enriched to >99.99% in the lithium-7 isotope (’LiF), it possesses
a very low thermal neutron absorption cross-section, which is critical for maintaining neutron
economy in a thermal spectrum reactor.[4] Furthermore, fluoride salts are chemically stable at
high temperatures and have good heat transfer properties.[1][5] This document focuses on two
of the most prominent LiF-based coolant systems: FLiBe (a binary mixture of LiF and beryllium
fluoride, BeF2) and FLiNaK (a ternary eutectic of LiF, sodium fluoride, and potassium fluoride).

[1]

Common LiF-Based Coolant Compositions
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FLiBe (Lithium Fluoride - Beryllium Fluoride)

FLiBe is a well-studied salt mixture that was used in the Molten-Salt Reactor Experiment
(MSRE) at Oak Ridge National Laboratory (ORNL) as both a coolant and a fuel carrier.[1][6] Its
primary advantages include excellent heat transfer capabilities and stability. The most common
composition is a 2:1 molar ratio of LiF to BeFz (66-34 mol%), which has a melting point of 459
°C.[6][7] While a eutectic mixture with a lower melting point (360-365 °C) exists at a higher
BeF2 concentration (approx. 48-52 mol%), it is not typically used due to a significant increase in
viscosity.[1][6][8]

FLiNaK (Lithium Fluoride - Sodium Fluoride - Potassium
Fluoride)

FLiNaK is a eutectic mixture of LiF-NaF-KF with a composition of 46.5-11.5-42 mol%.[1][9] It is
primarily considered for use as a secondary coolant or heat transfer fluid in MSRs and other
high-temperature applications.[10] Its lower melting point compared to the standard FLiBe
mixture (454 °C) is a key advantage.[1] Because it does not contain beryllium, it avoids the
toxicity concerns associated with BeF2. However, its neutronic performance is not as favorable
as FLiBe for use in the primary reactor core.

Data Presentation: Thermophysical Properties

The thermophysical properties of these molten salts are critical for reactor design, safety
analysis, and performance modeling.[7][11] The following tables summarize key quantitative
data for the most common LiF-based coolant compositions.
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FLiBe (66-34 FLiNaK (46.5-

Property Units References
mol%) 11.5-42 mol%)
Melting Point 459 454 °C (11061171
Boiling Point 1430 ~1500 °C [6]
Density (at
1940 2020 kg/m 3 [1][6]
700°C)
Specific Heat
_ 2390 - 2414 1880 - 1920 J/(kg-K) [1][61[12]
Capacity
Volumetric Heat
Capacity (at 454 3.8 MJ/(m3-K) [6][12]
700°C)
Viscosity (at
5-8 ~4.75 mPa-s (cP) [12][13]
700°C)
Thermal
Conductivity (at ~1.0-1.1 ~0.7-0.8 W/(m-K) [8]
700°C)

Note: Property values can vary slightly between different studies due to experimental
conditions and measurement techniques.

Experimental Protocols
Protocol 1: Molten Salt Preparation and Purification

Objective: To prepare a high-purity, low-moisture molten fluoride salt mixture suitable for
experimental use. Impurities, especially oxides and hydroxides, can increase corrosion.[14]

Materials:
» High-purity anhydrous salt powders (’LiF, BeFz, NaF, KF), >99.9% purity.

¢ Crucible material compatible with fluoride salts (e.g., high-purity graphite or a suitable nickel-
based alloy).
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Inert atmosphere glovebox (Argon or Nitrogen, <1 ppm Oz, <1 ppm Hz0).

High-temperature furnace.

Gas sparging tube (graphite or nickel alloy).

Anhydrous hydrogen fluoride (HF) and hydrogen (Hz) gas mixture for purification (handle
with extreme caution).

Methodology:

Pre-Drying: Dry all individual salt powders under vacuum at ~200 °C for at least 24 hours to
remove surface moisture.

e Mixing: Transfer the required molar quantities of the dried salts into the crucible inside the
inert atmosphere glovebox. Mix thoroughly.

e Melting: Place the crucible in the furnace and slowly heat under an inert atmosphere to a
temperature approximately 50-100 °C above the salt's melting point.

 Purification (Sparging):
o Once the salt is fully molten, insert the gas sparging tube into the melt.

o Bubble a mixture of anhydrous Hz2 and HF gas through the melt for several hours. This
process converts residual metal oxides and hydroxides into fluorides and water vapor,
which is carried away by the gas stream.

o MO + 2HF = MFz + H20
o M(OH)z + 2HF — MF2 + 2H20

 Inert Gas Purge: Following the HF/H2 sparging, switch to a pure argon or Hz2 gas sparge to
remove any dissolved HF from the melt.

o Sampling and Cooling: Take a sample for characterization. Turn off the furnace and allow the
salt to cool and solidify under a positive pressure of inert gas.
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o Storage: Store the purified salt ingot in the inert atmosphere glovebox until use.

Click to download full resolution via product page

Fig 1. Workflow for the preparation and purification of molten fluoride salts.

Protocol 2: Thermophysical Property Characterization

Objective: To measure the key thermophysical properties of the purified molten salt. These
measurements are essential for validating coolant performance models.[15]

Methodology:
e Melting Point & Phase Transitions:
o Technique: Differential Scanning Calorimetry (DSC).[16][17]

o Procedure: Place a small, hermetically sealed sample of the salt in the DSC. Heat at a
controlled rate (e.g., 10 °C/min) to a temperature above the expected liquidus
temperature.[18] Record the heat flow to identify the onset of melting and the liquidus
temperature. Perform multiple cycles to ensure repeatability.[16]

e Density:
o Technique: Archimedes Method.[16]

o Procedure: Suspend a sinker of a known volume (made of a compatible material like
platinum or molybdenum) from a precision balance. Measure the weight of the sinker in
the inert gas atmosphere above the salt. Submerge the sinker in the molten salt and
measure its apparent weight at various temperatures. The density is calculated from the
buoyant force (the difference in weight).

e Viscosity:
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o Technique: Rotational Viscometry or Falling Ball Method.[18]

o Procedure (Rotational): A spindle of known geometry is immersed in the molten salt and
rotated at a constant speed. The torque required to maintain this speed is measured and
used to calculate the dynamic viscosity. Measurements should be taken at multiple
rotational speeds to confirm Newtonian fluid behavior.[16]

e Heat Capacity & Thermal Conductivity:

o Technique: Heat capacity is measured using DSC. Thermal conductivity can be calculated
from measured values of thermal diffusivity, density, and heat capacity.[16]

o Procedure (Thermal Diffusivity): Use the Laser Flash Analysis (LFA) method. A short
energy pulse from a laser heats one side of a thin, disc-shaped salt sample. An infrared
detector measures the temperature change on the opposite face. The thermal diffusivity is
determined from the temperature rise over time.

Purified Salt Sample

Differential Scanning
Calorimetry (DSC)

Laser Flash
Analysis (LFA)

Thermal Diffusivity

-

Archimedes Method Rotational Viscometry

Melting Point
Heat Capacity

N | -
N | -

N
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Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://info.ornl.gov/sites/publications/Files/Pub166964.pdf
https://gain.inl.gov/content/uploads/4/2024/05/02-Rose_GeneratingHigh-QualityMoltenSaltPropertyValues-2024_MSRCR_2024.04.16.pdf
https://gain.inl.gov/content/uploads/4/2024/05/02-Rose_GeneratingHigh-QualityMoltenSaltPropertyValues-2024_MSRCR_2024.04.16.pdf
https://www.benchchem.com/product/b148059?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Fig 2. Experimental workflow for thermophysical property characterization of molten salts.

Logical Relationships: FLiBe Composition vs.
Properties

The selection of a specific molten salt composition involves trade-offs between various
properties. For the LiF-BeF2 system, the molar ratio significantly impacts performance-critical
characteristics like melting point and viscosity.

FLiBe (LiF-BeF2)
Composition Choice

Option 2
(Preferred)

Option 1

Eutectic Comp. Standard Comp. (MSRE)
(48% LiF - 52% BeF2) (66% LiF - 34% BeF2)

Pro: Lower Melting Point Con: Higher Melting Point Pro: Lower Viscosity Pro: Better Neutronics

Con: Very High Viscosity (459 °C) (Better Flow) (Higher LiF content)

(~363 °C)
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Fig 3. Logical relationship of FLiBe composition choices and resulting properties.

As illustrated, while the eutectic composition offers a lower melting point, its high viscosity
makes it impractical for systems requiring forced circulation, as the pumping power required
would be excessive.[1][6] Therefore, the 2LiF-BeF2 composition is favored for most reactor
designs, accepting a higher melting point in exchange for more favorable fluid dynamics and
neutronic performance.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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